Phenethyl acetate

• CAS No.: 103-45-7
• Product Name: Phenethyl acetate
• Molecular Formula: C10H12O2
• Molecular Weight: 164.2 g/mol
• IUPAC Name: 2-phenylethyl acetate
• Standard InChI: InChI=1S/C10H12O2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• Standard InChIKey: MDHYEMXUFSJLGV-UHFFFAOYSA-N
• SMILES: CC(=O)OCCC1=CC=CC=C1
• Canonical SMILES: CC(=O)OCCC1=CC=CC=C1
• Boiling Point: 232.6 °C
• Density: 1.030-1.034
• Melting Point: -31.1 °C; Mp -31.1 °; -31.1°C
• Physical Description: Liquid; Colourless liquid; very sweet, rosy-fruity honey-like odou
• Description: Phenethyl acetate, also known as fema 2857, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Phenethyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, phenethyl acetate is primarily located in the cytoplasm. Phenethyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenethyl acetate can be biosynthesized from 2-phenylethanol. Phenethyl acetate is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as winter squash, poppy, irish moss, and greenthread tea. This makes phenethyl acetate a potential biomarker for the consumption of these food products.; Phenethyl acetate is the acetate ester of 2-phenylethanol. It has a role as a metabolite and a Saccharomyces cerevisiae metabolite. It derives from a 2-phenylethanol.
• Solubility: Insoluble in water; soluble in oils, propylene glycol; 1 mL in 2 mL 70% ethanol (in ethanol)
• Synonyms: 2-phenethyl acetate; 2-phenylethyl acetate
• Vapor Pressure: 0.03 mmHg
• PubChem Compound: 7654
• Last Modified: Nov 11 2021